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Compound of Interest

Compound Name: 4-Ethyl-1,3-dioxolan-2-one

Cat. No.: B1220457 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the physical characteristics of a versatile class of organic compounds.

Alkyl-substituted dioxolan-2-ones, particularly derivatives of propylene carbonate, are a class of

compounds garnering significant interest across various scientific disciplines, including

pharmaceuticals, materials science, and green chemistry. Their utility as polar aprotic solvents,

electrolytes in lithium-ion batteries, and precursors for polymer synthesis necessitates a

thorough understanding of their physical properties. This guide provides a comparative study of

key physical characteristics of a homologous series of 4-alkyl-1,3-dioxolan-2-ones, offering

valuable data for researchers and developers working with these compounds.

Comparative Data of Physical Properties
The following table summarizes the key physical properties of methyl, ethyl, propyl, and butyl-

substituted dioxolan-2-ones. These values have been compiled from various chemical

databases and scientific literature to provide a clear and concise comparison.
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Experimental Protocols
The following are generalized experimental methodologies for the determination of the key

physical properties cited in this guide. Specific details may vary slightly between different

laboratories and publications.
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The boiling point of the alkyl-substituted dioxolan-2-ones can be determined using a micro-

boiling point apparatus or by distillation. A common method involves heating a small sample of

the liquid in a Thiele tube or a similar apparatus. A capillary tube, sealed at one end, is placed

in the sample. The temperature at which a steady stream of bubbles emerges from the capillary

tube and the liquid level inside and outside the capillary are equal corresponds to the boiling

point.

Melting Point Determination
For compounds that are solid at or near room temperature, the melting point is determined

using a melting point apparatus. A small amount of the crystalline solid is packed into a

capillary tube and heated at a controlled rate. The temperature range over which the solid

melts is recorded as the melting point.

Density Measurement
The density of the liquid dioxolan-2-ones is typically measured using a pycnometer or a digital

density meter. The mass of a known volume of the liquid is determined at a specific

temperature, usually 20°C. The density is then calculated by dividing the mass by the volume.

Viscosity Measurement
The dynamic viscosity can be measured using a viscometer, such as an Ostwald viscometer or

a rotational viscometer. For an Ostwald viscometer, the time it takes for a known volume of the

liquid to flow through a capillary tube under the influence of gravity is measured. This time is

then compared to that of a reference liquid with a known viscosity to calculate the viscosity of

the sample.

Refractive Index Measurement
The refractive index is determined using a refractometer, such as an Abbe refractometer. A

drop of the liquid is placed on the prism of the refractometer, and the instrument measures the

angle at which light is refracted as it passes from the prism into the sample. The refractive

index is typically measured at a specific wavelength of light (e.g., the sodium D-line) and

temperature.
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The following diagram illustrates a logical workflow for the comparative study of the physical

properties of alkyl-substituted dioxolan-2-ones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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